N-(2,3-dihydro-1-benzofuran-5-yl)-2-(1H-indol-3-yl)acetamide

• IUPAC Name: N-(2,3-dihydro-1-benzofuran-5-yl)-2-(1H-indol-3-yl)acetamide
• InChI: InChI=1S/C18H16N2O2/c21-18(10-13-11-19-16-4-2-1-3-15(13)16)20-14-5-6-17-12(9-14)7-8-22-17/h1-6,9,11,19H,7-8,10H2,(H,20,21)
• InChI Key: YFZNNBQCIARVIV-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=C(C=C2)NC(=O)CC3=CNC4=CC=CC=C43
• Molecular Formula: C18H16N2O2
• Molecular Weight: 292.3 g/mol

Description

N-(2,3-dihydro-1-benzofuran-5-yl)-2-(1H-indol-3-yl)acetamide, also known as DBIBA, is a small molecule that has been the subject of extensive scientific research due to its potential therapeutic applications. DBIBA is a synthetic compound that has been shown to possess a range of biological activities, including anti-inflammatory, anti-tumor, and neuroprotective effects.

Mechanism of Action

The exact mechanism of action of N-(2,3-dihydro-1-benzofuran-5-yl)-2-(1H-indol-3-yl)acetamide is not fully understood, but studies have suggested that it may act through a variety of pathways, including inhibition of inflammatory cytokines and modulation of cell signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects, including anti-inflammatory, anti-tumor, and neuroprotective effects. Additionally, this compound has been shown to possess antioxidant properties and may be useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-(2,3-dihydro-1-benzofuran-5-yl)-2-(1H-indol-3-yl)acetamide is its relatively simple synthesis method, which allows for easy production of the compound in large quantities. Additionally, this compound has been shown to possess a range of biological activities, making it a potentially useful therapeutic agent. However, one limitation of this compound is its relatively low solubility in water, which may make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on N-(2,3-dihydro-1-benzofuran-5-yl)-2-(1H-indol-3-yl)acetamide. One area of interest is the development of novel formulations of this compound that may improve its solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in a variety of diseases and conditions. Finally, studies are needed to assess the safety and toxicity of this compound in animal models and in humans.

Synthesis Methods

N-(2,3-dihydro-1-benzofuran-5-yl)-2-(1H-indol-3-yl)acetamide can be synthesized using a variety of methods, including the reaction of 2-aminobenzofuran and indole-3-acetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to yield pure this compound.

Scientific Research Applications

N-(2,3-dihydro-1-benzofuran-5-yl)-2-(1H-indol-3-yl)acetamide has been extensively studied for its potential therapeutic applications in a variety of diseases and conditions. For example, studies have shown that this compound possesses anti-inflammatory properties and may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, this compound has been shown to possess anti-tumor effects and may be useful in the treatment of various types of cancer, including breast, lung, and colon cancer.